Cas no 375858-04-1 (Pyridine, 3-[3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-)

• Product Name: Pyridine, 3-[3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-
• CAS No: 375858-04-1
• MF: C₁₆H₁₈BNO₂
• MW: 267.130624294281
• CID: 1484973
• PubChem ID: 22329517
• Update Time: 2025-05-20

Pyridine, 3-[3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-[3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-
• 3-[3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]pyridine
• MFCD27979493
• DA-06328
• 375858-04-1
• LFHJGDVGEUUVDD-UHFFFAOYSA-N
• G64235
• 3-(3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)pyridine
• starbld0025132
• 3-[3-(5,5-dimethyl-[1,3,2]dioxaborinan-2-yl)phenyl]pyridine
• SCHEMBL2658270
• DTXSID60624882

• Inchi： 1S/C16H18BNO2/c1-16(2)11-19-17(20-12-16)15-7-3-5-13(9-15)14-6-4-8-18-10-14/h3-10H,11-12H2,1-2H3
• InChI Key： LFHJGDVGEUUVDD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C3C=NC=CC=3)C=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 266.14674
• Monoisotopic Mass: 267.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35

Additional information on Pyridine, 3-[3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-

Pyridine, 3-[3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-: A Comprehensive Overview

Pyridine, 3-[3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-, with a CAS number of 375858-04-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various high-value chemicals. Its unique borylated phenylpyridine framework makes it particularly valuable for applications in drug development and advanced material engineering.

The molecular architecture of Pyridine, 3-[3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]- encompasses a pyridine core substituted with a phenyl group that is further functionalized with a 5,5-dimethyl-1,3,2-dioxaborinan-2-yl moiety. This specific arrangement imparts remarkable reactivity and stability, making it an ideal candidate for cross-coupling reactions such as Suzuki-Miyaura couplings. These reactions are pivotal in the construction of complex organic molecules, including biologically active compounds.

In recent years, the pharmaceutical industry has witnessed a surge in the use of boron-containing compounds due to their enhanced bioavailability and metabolic stability. The presence of the 5,5-dimethyl-1,3,2-dioxaborinan-2-yl group in this compound facilitates its participation in palladium-catalyzed coupling reactions, which are widely employed in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility in generating novel heterocyclic scaffolds that exhibit promising pharmacological properties.

The synthesis of Pyridine, 3-[3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]- involves multi-step organic transformations that highlight the compound's synthetic versatility. The borylation step is particularly critical and often employs palladium catalysts to ensure high yields and selectivity. This process underscores the importance of advanced catalytic systems in modern synthetic chemistry.

One of the most compelling aspects of this compound is its potential application in the development of next-generation therapeutics. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and reduced toxicity. For example, derivatives of this compound have shown promise as inhibitors of key enzymatic targets involved in cancer metabolism. The ability to fine-tune its pharmacophoric properties through structural modifications opens up numerous possibilities for drug discovery.

The material science applications of Pyridine, 3-[3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]- are equally intriguing. Its incorporation into polymer matrices can lead to the development of advanced materials with tailored electronic and optical properties. Such materials are essential for applications in flexible electronics and optoelectronic devices. The boron-containing moiety also contributes to improved thermal stability and mechanical strength, making it suitable for high-performance industrial applications.

The growing interest in green chemistry has prompted researchers to explore more sustainable synthetic routes for this compound. Recent advancements in catalytic systems have enabled the use of environmentally benign solvents and reducing agents. These innovations not only improve the efficiency of synthesis but also minimize waste generation. Such efforts align with global initiatives to promote sustainable chemical manufacturing practices.

The role of computational chemistry in understanding the reactivity and properties of Pyridine, 3-[3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]- cannot be overstated. Molecular modeling studies have provided valuable insights into its interaction with biological targets and its behavior under various reaction conditions. These computational approaches complement experimental work by predicting outcomes and guiding synthetic strategies.

In conclusion, Pyridine, 3-[3-(5,5-dimethyl-1, 3, 2- dioxaborinan- 2- yl)phenyl]- , CAS no. 375858-04- 1, represents a cornerstone in modern chemical research. Its unique structural features and versatile reactivity make it indispensable for both pharmaceutical and material science applications. As research continues to uncover new possibilities for this compound, its significance is expected to grow even further, driving innovation across multiple scientific disciplines.